Cas no 887588-63-8 (4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-)

4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- structure
887588-63-8 structure
Product Name:4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
CAS No:887588-63-8
MF:C13H20N2O
MW:220.310703277588
CID:713499
PubChem ID:16783334
Update Time:2025-04-19

4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
    • 1-(3-AMINOMETHYL-BENZYL)-PIPERIDIN-4-OL
    • 1-[[3-(aminomethyl)phenyl]methyl]piperidin-4-ol
    • 887588-63-8
    • 1-{[3-(AMINOMETHYL)PHENYL]METHYL}PIPERIDIN-4-OL
    • AKOS000138978
    • 1-(3-aminomethylbenzyl)piperidin-4-ol
    • SCHEMBL7761231
    • DTXSID90588423
    • MDL: MFCD06656910
    • Inchi: 1S/C13H20N2O/c14-9-11-2-1-3-12(8-11)10-15-6-4-13(16)5-7-15/h1-3,8,13,16H,4-7,9-10,14H2
    • InChI Key: FZBAJTZKEDTSPJ-UHFFFAOYSA-N
    • SMILES: OC1CCN(CC2C=CC=C(CN)C=2)CC1

Computed Properties

  • Exact Mass: 220.157563266g/mol
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.5Ų
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